Cas no 18903-19-0 (6-hydroxy[1,3]thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione)

• Product Name: 6-hydroxy[1,3]thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione
• CAS No: 18903-19-0
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 883865
• Update Time: 2026-04-29

6-hydroxy[1,3]thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy[1,3]thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione
• 6-Hydroxy(1,3)thiazolo(4,5-d)pyrimidine-5,7(4H,6H)-dione; AC1Q6KFH; 6-Hydroxy-thiazolo< 4.5-d> pyrimidin-5,7-(4H,6H)-dion; 6-Hydroxy-thiazolo< 5.4-d> pyrimidin-5,7-(4H,6H)-dion; 6-Hydroxy[1,3]thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione; 6-hydroxy-4H-thiazolo[4,5-d]pyrimidine-5,7-dione; NSC116567; CTK4D9998; 6-hydroxy-4H-thiazolo[5,4-d]pyrimidine-5,7-dione; AG-E-37901; AC1L6RKB; AR-1H1824;

Computed Properties

• Exact Mass: 184.98959
• Monoisotopic Mass: 184.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.927
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.748
• PSA: 82.53
• LogP: -0.61640